Cas no 1593-03-9 (Cyanamide,1,3,4,6,7,9,9b-heptaazaphenalene-2,5,8-triyltris- (9CI))

Cyanamide,1,3,4,6,7,9,9b-heptaazaphenalene-2,5,8-triyltris- (9CI) Properties

Names and Identifiers

• Cyanamide,1,3,4,6,7,9,9b-heptaazaphenalene-2,5,8-triyltris- (9CI)
• 1,3,4,6,7,9,9b-Heptaazaphenalene, cyanamidederiv.
• 1,3,4,6,7,9,9b-Heptaazaphenalene-2,5,8-tricarbamonitrile(7CI,8CI)
• Hydromelonic acid (6CI)
• 1593-03-9
• Hydromelonic acid
• DTXSID801337264
• +Expand

• InChIKey： QBVBYJATTGOHDX-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H3N13/c10-1-13-4-16-7-18-5(14-2-11)20-9-21-6(15-3-12)19-8(17-4)22(7)9/h(H3,13,14,15,16,17,18,19,20,21)
• SMILES： N#CNC1N=C2N=C(N=C3N=C(N=C(N23)N=1)NC#N)NC#N

Computed Properties

• Exact Mass: 272.08309
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 293.06343715g/mol
• Heavy Atom Count: 22
• Complexity: 882
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.9
• Topological Polar Surface Area: 185Ų

Experimental Properties

• PSA: 52.54